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Compound of Interest

Compound Name:
1-(4-Hydroxyphenyl)-2-

phenylbutan-1-one

Cat. No.: B129655 Get Quote

A Note to Researchers: Extensive literature searches for the specific compound 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one did not yield sufficient pharmacological data to

generate comprehensive application notes or detailed experimental protocols as requested.

This compound does not appear to be a widely characterized research tool in the published

scientific literature.

Therefore, the following sections provide information on a structurally related and well-

researched compound, 4-(4-Hydroxyphenyl)butan-2-one, commonly known as Raspberry

Ketone. This information is intended to serve as a relevant alternative for researchers

interested in the pharmacological applications of similar chemical structures.

Alternative Compound Focus: 4-(4-
Hydroxyphenyl)butan-2-one (Raspberry Ketone)
Introduction:

4-(4-Hydroxyphenyl)butan-2-one, or Raspberry Ketone, is a natural phenolic compound that is

the primary aroma compound in red raspberries.[1] Structurally similar to capsaicin and

synephrine, it has garnered significant interest in the scientific community for its potential

effects on metabolism and other biological pathways.[2] Its primary application in

pharmacological research has been in the context of obesity, lipid metabolism, and as an

activator of peroxisome proliferator-activated receptor-α (PPAR-α).[3]
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Physicochemical Properties:

Property Value Reference

CAS Number 5471-51-2 [1]

Molecular Formula C10H12O2 [1]

Molecular Weight 164.20 g/mol [1]

Appearance
White to off-white crystalline

powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Pharmacological Data
In Vitro Activity:

The primary in vitro effects of Raspberry Ketone are centered on adipocyte metabolism.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_4_-Hydroxyphenyl_-2-butanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4_-Hydroxyphenyl_-2-butanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4_-Hydroxyphenyl_-2-butanone
https://www.biocrick.com/4-4-Hydroxyphenyl-2-butanone-BCN6797.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Assay Type Effect
Concentrati
on

IC50/EC50 Reference

3T3-L1 pre-

adipocytes

Adipogenesis

Assay

Suppression

of

adipogenesis

and lipid

accumulation

1, 10, 20, 50

µM
- [3]

3T3-L1 pre-

adipocytes

Gene

Expression

Analysis

(qPCR)

Decreased

expression of

C/EBPα,

PPARγ, and

aP2

10 µM - [3]

3T3-L1 pre-

adipocytes

Gene

Expression

Analysis

(qPCR)

Increased

expression of

ATGL, HSL,

and CPT1B

10 µM - [3]

White

Adipocytes

Lipolysis

Assay

Increased

norepinephrin

e-induced

lipolysis

- - [2]

In Vivo Activity:

Animal studies have been conducted to investigate the systemic effects of Raspberry Ketone.
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Animal Model Dosing Regimen Key Findings Reference

Rats (High-fat diet-

induced NASH model)

0.5%, 1%, or 2% of

diet

Decreased serum

AST, ALT, ALP,

glucose, and insulin.

Increased SOD

activities.

[3]

Rats (Isoproterenol-

induced myocardial

infarction model)

-

Cardioprotective

action, suggested to

be via PPAR-α

agonism.

[3]

Rodents -

Prevention of obesity

and activation of lipid

metabolism.

[2]

Signaling Pathways and Mechanisms of Action
Raspberry Ketone's primary mechanism of action is believed to be through the activation of

PPAR-α, a key regulator of lipid metabolism. This activation leads to a cascade of downstream

effects in adipocytes.

Raspberry Ketone PPAR-α Activation

Increased Lipolysis
(ATGL, HSL)

Increased Fatty Acid
β-Oxidation (CPT1B)

Decreased Adipogenesis
(C/EBPα, PPARγ, aP2)

Reduced Lipid
Accumulation

Click to download full resolution via product page

Fig. 1: Proposed signaling pathway of Raspberry Ketone in adipocytes.
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Experimental Protocols
Protocol 1: In Vitro Adipogenesis Assay in 3T3-L1 Cells

This protocol is adapted from methodologies described for studying the effects of Raspberry

Ketone on adipocyte differentiation.[3]

1. Cell Culture and Differentiation:

Culture 3T3-L1 pre-adipocytes in DMEM with 10% fetal bovine serum.
To induce differentiation, treat confluent cells with DMEM containing 10% FBS, 0.5 mM
IBMX, 1 µM dexamethasone, and 10 µg/mL insulin for 2 days.
For the following 2 days, culture cells in DMEM with 10% FBS and 10 µg/mL insulin.
Subsequently, maintain the cells in DMEM with 10% FBS for an additional 4 days, replacing
the medium every 2 days.

2. Treatment with Raspberry Ketone:

During the differentiation period, treat the cells with varying concentrations of Raspberry
Ketone (e.g., 1, 10, 20, 50 µM) or a vehicle control (e.g., DMSO).

3. Oil Red O Staining for Lipid Accumulation:

After 8 days of differentiation, wash the cells with phosphate-buffered saline (PBS).
Fix the cells with 10% formalin for 1 hour.
Wash with water and then with 60% isopropanol.
Stain with Oil Red O solution for 1 hour to visualize lipid droplets.
Wash with water and acquire images using a microscope.
For quantification, elute the dye with isopropanol and measure the absorbance at 520 nm.

Click to download full resolution via product page

// Nodes start [label="Culture 3T3-L1\npre-adipocytes",

fillcolor="#F1F3F4", fontcolor="#202124"]; induce [label="Induce

Differentiation\n(IBMX, Dexamethasone, Insulin)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; treat [label="Treat with Raspberry Ketone\nor

Vehicle Control", fillcolor="#34A853", fontcolor="#FFFFFF"]; maintain

[label="Maintain in Insulin-containing\nand then regular medium",
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fillcolor="#4285F4", fontcolor="#FFFFFF"]; stain [label="Fix and Stain

with\nOil Red O", fillcolor="#FBBC05", fontcolor="#202124"]; analyze

[label="Microscopy and\nAbsorbance Measurement", fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Edges start -> induce [color="#5F6368"]; induce -> treat

[color="#5F6368"]; treat -> maintain [color="#5F6368"]; maintain ->

stain [color="#5F6368"]; stain -> analyze [color="#5F6368"]; }

Fig. 2: Experimental workflow for the in vitro adipogenesis assay.

Protocol 2: Gene Expression Analysis by Real-Time PCR (qPCR)

This protocol outlines the steps to measure changes in gene expression in 3T3-L1 cells treated

with Raspberry Ketone.

1. RNA Extraction:

Following treatment with Raspberry Ketone as described in Protocol 1, lyse the cells and
extract total RNA using a suitable commercial kit (e.g., TRIzol reagent or a column-based
kit).
Assess RNA quantity and quality using a spectrophotometer (e.g., NanoDrop).

2. cDNA Synthesis:

Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse
transcription kit with oligo(dT) primers.

3. Real-Time PCR:

Perform qPCR using a SYBR Green-based master mix and primers specific for the target
genes (e.g., Pparg, Cebpa, aP2, Atgl, Hsl, Cpt1b) and a housekeeping gene (e.g., Gapdh or
Actb).
Run the PCR on a real-time PCR system.

4. Data Analysis:

Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of
the target genes to the housekeeping gene and comparing the treated samples to the
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vehicle control.

Conclusion
While 1-(4-Hydroxyphenyl)-2-phenylbutan-1-one is not a well-documented pharmacological

tool, the structurally related compound, Raspberry Ketone, has demonstrated interesting

bioactivities, particularly in the realm of metabolic research. The protocols and data presented

here for Raspberry Ketone can serve as a valuable starting point for researchers interested in

exploring the pharmacological potential of this class of compounds. Further investigation is

warranted to elucidate the full spectrum of their biological effects and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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